Cas no 7032-17-9 (4-(3-aminopropyl)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 4-(3-aminopropyl)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 7032-17-9
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD00053049
• CID: 571551
• PubChem ID: 2776763
• Update Time: 2025-07-31

4-(3-aminopropyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-Aminopropyl)-1H-pyrazol-5(4H)-one
• 3H-Pyrazol-3-one,4-(3-aminopropyl)-2,4-dihydro-
• 4-(3-aminopropyl)-1,4-dihydropyrazol-5-one
• 4-(3-AMINOPROPYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• CS-0262915
• 4-(3-Aminoprop-1-yl)-2,4-dihydro-3H-pyrazol-3-one
• SCHEMBL1580627
• 4-(3-aminopropyl)-4,5-dihydro-1H-pyrazol-5-one
• DTXSID90380247
• MFCD00053049
• EN300-84259
• AKOS005070353
• J-513362
• FT-0616576
• BP-10855
• 7032-17-9
• 3W-0345
• A866634
• 4-(3-aminopropyl)-2,4-dihydro-3H-pyrazol-3-one

• MDL： MFCD00053049
• Inchi： 1S/C6H11N3O/c7-3-1-2-5-4-8-9-6(5)10/h4-5H,1-3,7H2,(H,9,10)
• InChI Key： LMLXMJPJCSUFAB-UHFFFAOYSA-N
• SMILES： O=C1C(C=NN1)CCCN

Computed Properties

• Exact Mass: 141.09000
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Melting Point: 216 °C
• PSA: 67.48000
• LogP: -0.07820

4-(3-aminopropyl)-2,4-dihydro-3H-pyrazol-3-one Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT